Cas no 1251677-76-5 (2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(4-methylphenyl)acetamide)
2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(4-methylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(4-methylphenyl)acetamide
- 2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-methylphenyl)acetamide
- AKOS021928962
- 2-(4-methyl-2-morpholin-4-yl-6-oxopyrimidin-1-yl)-N-(4-methylphenyl)acetamide
- 2-(4-methyl-2-morpholino-6-oxopyrimidin-1(6H)-yl)-N-(p-tolyl)acetamide
- 2-(4-methyl-2-morpholin-4-yl-6-oxopyrimidin-1(6H)-yl)-N-(4-methylphenyl)acetamide
- 1251677-76-5
- F3406-9745
-
- Inchi: 1S/C18H22N4O3/c1-13-3-5-15(6-4-13)20-16(23)12-22-17(24)11-14(2)19-18(22)21-7-9-25-10-8-21/h3-6,11H,7-10,12H2,1-2H3,(H,20,23)
- InChI Key: CJLLUGCGYLWQDF-UHFFFAOYSA-N
- SMILES: O1CCN(C2=NC(C)=CC(N2CC(NC2C=CC(C)=CC=2)=O)=O)CC1
Computed Properties
- Exact Mass: 342.16919058g/mol
- Monoisotopic Mass: 342.16919058g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 573
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 74.2Ų
2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(4-methylphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-9745-2μmol |
2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-methylphenyl)acetamide |
1251677-76-5 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9745-5μmol |
2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-methylphenyl)acetamide |
1251677-76-5 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9745-10μmol |
2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-methylphenyl)acetamide |
1251677-76-5 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9745-20μmol |
2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-methylphenyl)acetamide |
1251677-76-5 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9745-1mg |
2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-methylphenyl)acetamide |
1251677-76-5 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9745-2mg |
2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-methylphenyl)acetamide |
1251677-76-5 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9745-3mg |
2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-methylphenyl)acetamide |
1251677-76-5 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9745-4mg |
2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-methylphenyl)acetamide |
1251677-76-5 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9745-5mg |
2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-methylphenyl)acetamide |
1251677-76-5 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9745-10mg |
2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-methylphenyl)acetamide |
1251677-76-5 | 10mg |
$79.0 | 2023-09-10 |
2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(4-methylphenyl)acetamide Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(4-methylphenyl)acetamide
Recent Advances in the Study of 2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(4-methylphenyl)acetamide (CAS: 1251677-76-5)
The compound 2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(4-methylphenyl)acetamide (CAS: 1251677-76-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, mechanism of action, and biological activity, providing valuable insights for researchers and industry professionals.
Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. Its unique chemical structure, featuring a morpholine ring and a dihydropyrimidinone core, contributes to its selective binding affinity and pharmacokinetic properties. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, revealing key structural motifs essential for its activity.
In vitro and in vivo experiments have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its metabolic stability and low toxicity profile make it a viable candidate for further drug development. However, challenges such as solubility and bioavailability remain to be addressed in subsequent studies.
Future research directions include optimizing the compound's formulation for enhanced delivery and exploring its potential in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition into clinical trials. This brief underscores the importance of continued investigation into 1251677-76-5 and its derivatives, which hold promise for addressing unmet medical needs in oncology and immunology.
1251677-76-5 (2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(4-methylphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)